Cas no 298708-81-3 (Bay 41-4109)

Bay 41-4109 structure
Bay 41-4109 structure
Product name:Bay 41-4109
CAS No:298708-81-3
MF:C18H13ClF3N3O2
MW:395.762933492661
MDL:MFCD11040978
CID:1439609
PubChem ID:489221

Bay 41-4109 Chemical and Physical Properties

Names and Identifiers

    • (-)-4(R)-(2-Chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
    • BAY-41-4109
    • methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
    • Bay41-4109
    • Bayer 41-4109
    • Bay 41-4109
    • (4R)-4-(2-Chloro-4-fluorophényl)-2-(3,5-difluoro-2-pyridinyl)-6-méthyl-1,4-dihydro-5-pyrimidinecarboxylate de méthyle
    • 5-Pyrimidinecarboxylic acid, 4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydro-6-methyl-, methyl ester, (4R)-
    • Methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-6-methyl-1,4-dihydro-5-pyrimidinecarboxylate
    • Methyl-(4R)-4-(2-chlor-4-fluorphenyl)-2-(3,5-difluor-2-pyridinyl)-6-methyl-1,4-dihydro-5-pyrimidincarboxylat
    • (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
    • (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
    • methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
    • methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
    • CS-6426
    • (R)-Bay 41-4109
    • SCHEMBL13886906
    • MS-26664
    • DTXSID401107166
    • Methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydro-6-methyl-5-pyrimidinecarboxylate
    • BDBM50278715
    • EX-A7415
    • UNII-M862I4T61O
    • methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-3,4-dihydropyrimidine-5-carboxylate
    • HY-100029
    • DB-198373
    • 298708-81-3
    • (R)-methyl 4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
    • BAY-414109
    • CHEMBL605300
    • AKOS040732549
    • (-)-Bay-41-4109
    • YLA70881
    • Methyl (r)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
    • Q27283615
    • M862I4T61O
    • G13716
    • MDL: MFCD11040978
    • Inchi: 1S/C18H13ClF3N3O2/c1-8-14(18(26)27-2)15(11-4-3-9(20)5-12(11)19)25-17(24-8)16-13(22)6-10(21)7-23-16/h3-7,15H,1-2H3,(H,24,25)/t15-/m0/s1
    • InChI Key: FVNJBPMQWSIGJK-HNNXBMFYSA-N
    • SMILES: ClC1C=C(C=CC=1[C@H]1C(C(=O)OC)=C(C)N([H])C(C2=C(C=C(C=N2)F)F)=N1)F

Computed Properties

  • Exact Mass: 395.0648388g/mol
  • Monoisotopic Mass: 395.0648388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.5E-3 g/L) (25 ºC),

Bay 41-4109 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Bay 41-4109 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce48372-10mg
Bay 41-4109 (Bayer 41-4109)
298708-81-3 98%
10mg
¥4457.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce48372-50mg
Bay 41-4109 (Bayer 41-4109)
298708-81-3 98%
50mg
¥13374.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B879742-5mg
Bay 41-4109
298708-81-3 ≥98%
5mg
¥4,702.50 2022-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T10480L-1 mg
Bay 41-4109
298708-81-3
1mg
¥1905.00 2022-04-26
DC Chemicals
DC10294-1 g
Bay 41-4109
298708-81-3 >98%
1g
$3800.0 2022-03-01
ChemScence
CS-6426-10mg
Bay 41-4109
298708-81-3 98.39%
10mg
$1200.0 2022-04-27
ChemScence
CS-6426-1mg
Bay 41-4109
298708-81-3 98.39%
1mg
$264.0 2022-04-27
MedChemExpress
HY-100029-50mg
Bay 41-4109
298708-81-3 98.98%
50mg
¥7800 2024-04-18
MedChemExpress
HY-100029-1mg
Bay 41-4109
298708-81-3 98.98%
1mg
¥2200 2023-08-31
DC Chemicals
DC10294-1g
Bay 41-4109
298708-81-3 >98%
1g
$3800.0 2023-09-15

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Amadis Chemical Company Limited
(CAS:298708-81-3)Bay 41-4109
A1025497
Purity:99%
Quantity:5mg
Price ($):316.0